Cas no 1427190-91-7 (Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate)
Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate Chemical and Physical Properties
Names and Identifiers
-
- Potassium(2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate
- Potassium 1,3-dioxocyclopentyl propyl trifluoroborate
- potassium dioxolanylethyltrifluoroborate
- POTASSIUM [2-(1,3-DIOXOLAN-2-YL)ETHYL]TRIFLUOROBORANUIDE
- POTASSUIM 1,3-DIOXOCYCLOPENTYL PROPYL TRIFLUOROBORATE;
- Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate
- MFCD28401065
- 1427190-91-7
-
- Inchi: 1S/C5H9BF3O2.K/c7-6(8,9)2-1-5-10-3-4-11-5;/h5H,1-4H2;/q-1;+1
- InChI Key: HUPMIFQWTUXUPL-UHFFFAOYSA-N
- SMILES: [K+].F[B-](CCC1OCCO1)(F)F
Computed Properties
- Exact Mass: 208.0284757Da
- Monoisotopic Mass: 208.0284757Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 126
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM195878-1g |
Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate |
1427190-91-7 | 95% | 1g |
$823 | 2021-06-16 | |
| Chemenu | CM195878-1g |
Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate |
1427190-91-7 | 95% | 1g |
$*** | 2023-03-30 | |
| Alichem | A159002006-1g |
Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate |
1427190-91-7 | 95% | 1g |
968.00 USD | 2021-06-11 | |
| Aaron | AR009ZME-100mg |
Potassuim 1,3-dioxocyclopentyl propyl trifluoroborate |
1427190-91-7 | 95% | 100mg |
$487.00 | 2025-02-11 | |
| Aaron | AR009ZME-250mg |
Potassuim 1,3-dioxocyclopentyl propyl trifluoroborate |
1427190-91-7 | 95% | 250mg |
$695.00 | 2025-02-11 | |
| Aaron | AR009ZME-1g |
Potassuim 1,3-dioxocyclopentyl propyl trifluoroborate |
1427190-91-7 | 95% | 1g |
$1387.00 | 2025-02-11 |
Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate
Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate (CAS No. 1427190-91-7): A Versatile Boron Reagent in Modern Organic Synthesis
In the realm of organic chemistry, Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate (CAS No. 1427190-91-7) has emerged as a pivotal reagent for facilitating advanced synthetic transformations. This boron-based compound is renowned for its stability, solubility, and compatibility with diverse reaction conditions, making it a cornerstone in cross-coupling reactions, suzuki-miyaura couplings, and organoboron chemistry. Its unique structure, featuring a 1,3-dioxolane moiety, enhances its utility in protecting group strategies and chiral synthesis.
The growing demand for sustainable chemistry and green synthesis has spotlighted reagents like Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate. Researchers are increasingly exploring its role in catalysis and bioconjugation, aligning with trends such as drug discovery and materials science. A frequent query in academic and industrial circles is: *"How does this reagent compare to other trifluoroborate salts in terms of reactivity and yield?"* Studies confirm its superior performance in aqueous media and air-tolerant environments, addressing key challenges in large-scale synthesis.
From a technical perspective, the CAS No. 1427190-91-7 compound exhibits remarkable chemo-selectivity, enabling precise functionalization of complex molecules. Its 2-(1,3-dioxolan-2-yl)ethyl side chain acts as a masked carbonyl equivalent, pivotal for multi-step synthesis. This feature is particularly valuable in peptide modification and polymer chemistry, where controlled reactivity is paramount. Recent publications highlight its use in photoredox catalysis, a hot topic in AI-driven molecular design platforms.
For laboratories prioritizing cost-efficiency, this reagent offers a balance between shelf stability and ease of handling. Common search terms like *"synthesis protocol for Potassium trifluoroborate derivatives"* or *"applications of 1,3-dioxolane-containing reagents"* reflect its interdisciplinary relevance. Notably, its low toxicity profile aligns with REACH compliance, a critical factor for industrial applications.
In summary, Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate (CAS No. 1427190-91-7) bridges theoretical innovation and practical utility. Its adaptability to flow chemistry and high-throughput screening positions it as a future-proof tool for chemists tackling global challenges in healthcare and renewable energy sectors.
1427190-91-7 (Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)